Cas no 2095614-04-1 (3-Ethynyl-4-methylmorpholine)

• Product Name: 3-Ethynyl-4-methylmorpholine
• CAS No: 2095614-04-1
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 6239871
• PubChem ID: 126510566
• Update Time: 2025-05-24

3-Ethynyl-4-methylmorpholine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL24073891
• EN300-787685
• 3-ethynyl-4-methylmorpholine
• 2095614-04-1
• SCHEMBL18427485
• 3-Ethynyl-4-methylmorpholine

• Inchi： 1S/C7H11NO/c1-3-7-6-9-5-4-8(7)2/h1,7H,4-6H2,2H3
• InChI Key： BNCFTFJYNZSBEO-UHFFFAOYSA-N
• SMILES： O1CCN(C)C(C#C)C1

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 12.5Ų

Additional information on 3-Ethynyl-4-methylmorpholine

Research Briefing on 3-Ethynyl-4-methylmorpholine (CAS: 2095614-04-1) in Chemical Biology and Pharmaceutical Applications

3-Ethynyl-4-methylmorpholine (CAS: 2095614-04-1) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role as a versatile building block in medicinal chemistry, particularly in the development of covalent inhibitors and targeted drug delivery systems. This briefing synthesizes the latest findings on its synthesis, biological activity, and industrial relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a click chemistry handle for PROTAC (Proteolysis Targeting Chimera) development. Researchers utilized its terminal alkyne group (ethynyl moiety) for copper-catalyzed azide-alkyne cycloaddition (CuAAC) to conjugate E3 ligase ligands with target proteins, achieving selective degradation of oncogenic targets at nanomolar concentrations. The methylmorpholine scaffold was found to enhance solubility and pharmacokinetic properties compared to traditional alkyne-bearing linkers.

In neurodegenerative disease research, 3-Ethynyl-4-methylmorpholine derivatives have shown promise as covalent modifiers of tau protein aggregates. A Nature Communications paper (2024) reported its incorporation into small-molecule probes that selectively label pathological tau conformations in Alzheimer's disease models, enabling novel diagnostic imaging approaches. The morpholine ring's hydrogen-bonding capacity was critical for blood-brain barrier penetration.

Industrial applications are advancing through continuous flow chemistry innovations. A 2024 Organic Process Research & Development publication detailed a scalable (multi-gram) synthesis of 2095614-04-1 using heterogeneous gold catalysis, achieving 92% yield with excellent regioselectivity. This addresses previous challenges in large-scale production of ethynyl-containing heterocycles.

Safety assessments (Regulatory Toxicology and Pharmacology, 2023) indicate favorable toxicological profiles for 3-Ethynyl-4-methylmorpholine derivatives, with LD50 values >500 mg/kg in rodent models. However, structure-activity relationship studies emphasize the need for careful optimization of the morpholine N-substitution to minimize off-target reactivity.

Future directions include its integration into DNA-encoded library platforms (as reported in ACS Central Science, 2024) where the compound's dual functionality enables simultaneous scaffold diversification and target engagement. Pharmaceutical companies are actively filing patents (WO2024015892, US20240034721) covering novel applications in kinase inhibitor development and radiopharmaceuticals.